Cas no 2172387-39-0 (2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(2-methylpropyl)formamido}acetic acid)

• Product Name: 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(2-methylpropyl)formamido}acetic acid
• CAS No: 2172387-39-0
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6054719
• PubChem ID: 165815481
• Update Time: 2025-10-31

2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(2-methylpropyl)formamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(2-methylpropyl)formamido}acetic acid
• 2172387-39-0
• EN300-1481427
• 2-{1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]-N-(2-methylpropyl)formamido}acetic acid

• Inchi： 1S/C28H28N2O5/c1-18(2)15-30(16-26(31)32)27(33)19-11-13-20(14-12-19)29-28(34)35-17-25-23-9-5-3-7-21(23)22-8-4-6-10-24(22)25/h3-14,18,25H,15-17H2,1-2H3,(H,29,34)(H,31,32)
• InChI Key： PFJBGZPSHYOWQG-UHFFFAOYSA-N
• SMILES： O(C(NC1C=CC(=CC=1)C(N(CC(=O)O)CC(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(2-methylpropyl)formamido}acetic acid

Comprehensive Analysis of 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(2-methylpropyl)formamido}acetic acid (CAS No. 2172387-39-0)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(2-methylpropyl)formamido}acetic acid (CAS No. 2172387-39-0) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected amino acid derivative, is a critical intermediate in peptide synthesis and drug development. Its molecular architecture, featuring a fluorenylmethyloxycarbonyl (Fmoc) group and a formamidoacetic acid moiety, makes it highly valuable for researchers exploring novel therapeutic agents and biomaterials.

The Fmoc protecting group in this compound is particularly noteworthy, as it is widely used in solid-phase peptide synthesis (SPPS). This method, a cornerstone of modern peptide chemistry, relies on the Fmoc strategy for its mild deprotection conditions and compatibility with diverse side-chain functionalities. As the demand for custom peptides and bioconjugates grows in fields like oncology, immunology, and neurodegenerative disease research, compounds like CAS No. 2172387-39-0 are becoming indispensable tools for scientists.

Recent advancements in AI-driven drug discovery have further highlighted the importance of such building blocks. Machine learning models trained on chemical libraries often prioritize molecules with Fmoc-protected scaffolds due to their versatility and synthetic tractability. This aligns with the rising trend of high-throughput screening and fragment-based drug design, where researchers seek modular compounds to accelerate lead optimization.

From a structural perspective, the 2-methylpropyl (isobutyl) substituent in this molecule enhances its lipophilicity, a property increasingly explored in BBB-penetrating drugs (blood-brain barrier) for CNS disorders. Additionally, the carboxylic acid terminus allows for further functionalization, enabling conjugation with nanoparticles or fluorescent tags—an area gaining traction in theranostics (therapy + diagnostics).

Quality control of CAS No. 2172387-39-0 is paramount, given its role in precision medicine. Analytical techniques like HPLC-MS and NMR spectroscopy are routinely employed to verify purity, especially when used in GMP-compliant peptide production. The compound’s stability under ambient conditions also makes it favorable for industrial-scale applications.

Environmental considerations are equally critical. The pharmaceutical industry’s shift toward green chemistry has spurred interest in optimizing synthetic routes for Fmoc-amino acid derivatives to reduce hazardous waste. Innovations like flow chemistry and enzymatic protection/deprotection methods are being explored to enhance the sustainability profile of such intermediates.

In summary, 2-{1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenyl-N-(2-methylpropyl)formamido}acetic acid represents a nexus of cutting-edge research across multiple disciplines. Its utility spans from peptide therapeutics to material science, reflecting the compound’s adaptability to both current and emerging scientific challenges. As the boundaries of personalized medicine and biomaterials continue to expand, this molecule will undoubtedly remain a focal point in innovative chemical solutions.